Cas no 1004257-58-2 (N-(2,6-dimethylphenyl)-1-[(3-methylphenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carboxamide)

N-(2,6-dimethylphenyl)-1-[(3-methylphenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carboxamide is a synthetic organic compound featuring a dihydropyridine core with a carboxamide substituent. Its structure incorporates aromatic methyl groups at the 2,6-positions of the phenyl ring and a 3-methylbenzyl moiety, contributing to its steric and electronic properties. This compound is of interest in medicinal chemistry due to its potential as a bioactive scaffold, particularly in modulating enzyme or receptor interactions. The presence of the oxo-dihydropyridine group enhances its reactivity, making it a candidate for further derivatization. Its well-defined molecular architecture allows for precise structure-activity relationship studies in pharmacological research.
N-(2,6-dimethylphenyl)-1-[(3-methylphenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carboxamide structure
1004257-58-2 structure
Product Name:N-(2,6-dimethylphenyl)-1-[(3-methylphenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carboxamide
CAS No:1004257-58-2
MF:C22H22N2O2
MW:346.422285556793
CID:5470479
Update Time:2025-10-29

N-(2,6-dimethylphenyl)-1-[(3-methylphenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(2,6-dimethylphenyl)-1-[(3-methylphenyl)methyl]-6-oxopyridine-3-carboxamide
    • N-(2,6-dimethylphenyl)-1-[(3-methylphenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carboxamide
    • Inchi: 1S/C22H22N2O2/c1-15-6-4-9-18(12-15)13-24-14-19(10-11-20(24)25)22(26)23-21-16(2)7-5-8-17(21)3/h4-12,14H,13H2,1-3H3,(H,23,26)
    • InChI Key: AKJCSQDFGHZJHW-UHFFFAOYSA-N
    • SMILES: C1N(CC2=CC=CC(C)=C2)C(=O)C=CC=1C(NC1=C(C)C=CC=C1C)=O

N-(2,6-dimethylphenyl)-1-[(3-methylphenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2744-0762-2μmol
N-(2,6-dimethylphenyl)-1-[(3-methylphenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carboxamide
1004257-58-2 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2744-0762-5μmol
N-(2,6-dimethylphenyl)-1-[(3-methylphenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carboxamide
1004257-58-2 90%+
5μl
$63.0 2023-05-16
Life Chemicals
F2744-0762-1mg
N-(2,6-dimethylphenyl)-1-[(3-methylphenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carboxamide
1004257-58-2 90%+
1mg
$54.0 2023-05-16
Life Chemicals
F2744-0762-2mg
N-(2,6-dimethylphenyl)-1-[(3-methylphenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carboxamide
1004257-58-2 90%+
2mg
$59.0 2023-05-16
Life Chemicals
F2744-0762-3mg
N-(2,6-dimethylphenyl)-1-[(3-methylphenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carboxamide
1004257-58-2 90%+
3mg
$63.0 2023-05-16
Life Chemicals
F2744-0762-4mg
N-(2,6-dimethylphenyl)-1-[(3-methylphenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carboxamide
1004257-58-2 90%+
4mg
$66.0 2023-05-16
Life Chemicals
F2744-0762-5mg
N-(2,6-dimethylphenyl)-1-[(3-methylphenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carboxamide
1004257-58-2 90%+
5mg
$69.0 2023-05-16

Additional information on N-(2,6-dimethylphenyl)-1-[(3-methylphenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carboxamide

Research Brief on N-(2,6-dimethylphenyl)-1-[(3-methylphenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carboxamide (CAS: 1004257-58-2)

N-(2,6-dimethylphenyl)-1-[(3-methylphenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carboxamide (CAS: 1004257-58-2) is a small molecule compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyridine-3-carboxamide scaffold, has been investigated for its potential therapeutic applications, particularly in the modulation of specific biological pathways. Recent studies have focused on its synthesis, pharmacokinetic properties, and biological activity, positioning it as a promising candidate for further drug development.

The compound's structure features a dihydropyridine core substituted with a 2,6-dimethylphenyl group and a 3-methylbenzyl moiety, which contribute to its distinct physicochemical and pharmacological properties. Research efforts have been directed toward understanding its mechanism of action, with preliminary findings suggesting interactions with key cellular targets involved in inflammation and oncology. These insights have spurred interest in optimizing its efficacy and selectivity through structural modifications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthesis and in vitro evaluation of N-(2,6-dimethylphenyl)-1-[(3-methylphenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carboxamide derivatives. The study highlighted the compound's ability to inhibit specific kinase enzymes implicated in inflammatory responses, with IC50 values in the low micromolar range. These findings underscore its potential as a lead compound for anti-inflammatory therapeutics, though further in vivo validation is required.

Another recent investigation, detailed in Bioorganic & Medicinal Chemistry Letters, examined the compound's pharmacokinetic profile. The results indicated moderate oral bioavailability and metabolic stability, with a half-life suitable for once-daily dosing in preclinical models. However, challenges such as solubility and tissue distribution were noted, prompting ongoing research into formulation strategies to enhance its drug-like properties.

Beyond its pharmacological potential, the compound has also been a subject of computational modeling studies. Molecular docking simulations have revealed favorable binding interactions with target proteins, providing a structural basis for its observed bioactivity. These computational insights are being leveraged to design next-generation analogs with improved potency and reduced off-target effects.

In conclusion, N-(2,6-dimethylphenyl)-1-[(3-methylphenyl)methyl]-6-oxo-1,6-dihydropyridine-3-carboxamide represents a compelling area of research in chemical biology. Its multifaceted applications—from kinase inhibition to potential anti-inflammatory and anticancer effects—highlight its versatility as a therapeutic scaffold. Future studies will likely focus on translational research, including preclinical efficacy and safety assessments, to advance its development toward clinical trials.

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.